molecular formula C8H10Cl2N2 B1320024 2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride CAS No. 766545-20-4

2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride

Cat. No. B1320024
CAS RN: 766545-20-4
M. Wt: 205.08 g/mol
InChI Key: FRACHJCOMOVESL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound of interest, 2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride, is a derivative of naphthyridine, which is a bicyclic compound consisting of two fused six-membered rings with nitrogen atoms at the 1 and 6 positions. This structure is related to the pharmacophore of 5,6,7,8-tetrahydro-1,7-naphthyridine, which serves as a conformationally-locked analog of the pharmacologically active 2-(3-pyridyl)ethylamine core structure .

Synthesis Analysis

The synthesis of related naphthyridine compounds has been explored in several studies. For instance, 4-cyano-1,3-dihydroxy-5,6-7,8-tetrahydroisoquinoline was reacted with Vilsmeier reagent to produce chloro aldehyde, dichloro [2,7]naphthyridine, and monochloro [2,7]naphthyridine, with the structures confirmed by spectral data and X-ray crystal structure analysis . Another study reported the synthesis of 1,2,3,4-tetrahydro-2,6-naphthyridine through a six-step reaction starting from 2-methylpyrazine, with the structure confirmed by various spectroscopic methods . These methods provide insights into the possible synthetic routes that could be adapted for the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of naphthyridine derivatives has been characterized using techniques such as X-ray crystallography, NMR, and mass spectrometry. For example, the structure of dichloro [2,7]naphthyridine was confirmed by X-ray crystal structure analysis . Similarly, the structure of unexpected compounds formed during the synthesis of diamino derivatives of naphthyridines was also confirmed by X-ray crystallography .

Chemical Reactions Analysis

Naphthyridine derivatives exhibit varied reactivity with nucleophiles. The reactivity of 4-cyano-1,3-dichloro-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine with amines under different experimental conditions has been studied, leading to the formation of mono- and di-amino-substituted derivatives and, in some cases, unexpected rearrangements to 1-oxo derivatives of 3,4-dihydro-2,7-naphthyridines . Additionally, the reaction of a naphthyridine derivative with POCl3 yielded a dichloro compound in almost quantitative yield, suggesting a potential route for further chlorination of naphthyridine compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of naphthyridine derivatives can be inferred from their structural characteristics and reactivity patterns. For instance, the chlorination of naphthoquinones with HCl-MnO2 in acetic acid led to the formation of chloro derivatives, indicating the susceptibility of these compounds to electrophilic substitution reactions . The coordination chemistry of naphthyridine derivatives is also of interest, as demonstrated by the structural characterization of a copper complex with naphthyridine ligands, which showed a six-coordinated Cu2+ ion .

Scientific Research Applications

Acetylcholinesterase Inhibitors

  • Derivatives of 5,6,7,8-tetrahydro-1,6-naphthyridines, designed as analogues of huperzine A, were synthesized and evaluated as inhibitors of acetylcholinesterase. Some of these compounds showed inhibition activities, providing insights into their potential therapeutic applications (Vanlaer et al., 2009).

Synthesis Methods and Heterocycles

  • Microwave-promoted, cobalt-catalyzed intramolecular cyclizations of dialkynylnitriles resulted in the efficient synthesis of 5,6,7,8-tetrahydro-1,6-naphthyridines. This method enabled the preparation of a collection of these compounds, illustrating their versatility in chemical synthesis (Zhou et al., 2007).

Asymmetric Synthesis for Therapeutic Agents

  • An asymmetric synthesis of the tetrahydronaphthyridine scaffold of TAK-828F, a RORγt inverse agonist, was developed. This synthesis involved a new protocol for Heck-type vinylation and represents the first example of enantioselective synthesis of a 5,6,7,8-tetrahydro-1,6-naphthyridine compound (Tsuruoka et al., 2020).

Reactivity and Derivative Synthesis

  • The reactivity of specific naphthyridine derivatives was investigated, leading to the synthesis of mono- and di-amino-substituted derivatives. This study also observed a new rearrangement, forming 1-oxo derivatives of 3,4-dihydro-2,7-naphthyridines, indicating a complex chemistry and potential for diverse applications (Sirakanyan et al., 2014).

Library Synthesis and Antituberculosis Activity

  • The chemistry of 5,6,7,8-tetrahydro-1,6-naphthyridine scaffolds was used for library synthesis. Urea, amide, and sulfonamide formations were utilized, revealing three lead compounds with antituberculosis activity (Zhou et al., 2008).

Ligand Synthesis for Ru(II) Complexes

  • 1,5-Naphthyridine molecule was used to create new bidentate and tridentate ligands, which were then treated with Ru(II) complexes. This research highlights the potential of naphthyridine derivatives in the development of complex metal ligands (Singh & Thummel, 2009).

Biochemical Analysis

Biochemical Properties

2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to interact with histamine H3 receptors, which are involved in the regulation of neurotransmitter release in the central nervous system . The interaction with these receptors can modulate the release of histamine, acetylcholine, and other neurotransmitters, thereby affecting various physiological processes.

Cellular Effects

The effects of this compound on cellular processes are diverse. This compound can influence cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the signaling pathways associated with histamine H3 receptors, leading to changes in neurotransmitter release and cellular responses . Additionally, the compound can modulate gene expression by interacting with specific transcription factors and regulatory proteins, thereby influencing cellular functions and metabolic activities.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound binds to histamine H3 receptors, acting as an antagonist or agonist depending on the context . By binding to these receptors, it can inhibit or activate downstream signaling pathways, leading to various physiological effects. Additionally, the compound can interact with other enzymes and proteins, modulating their activity and influencing cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound is relatively stable under inert gas conditions at temperatures between 2-8°C . Prolonged exposure to light and air can lead to degradation, affecting its efficacy and potency. Long-term studies in vitro and in vivo have demonstrated that the compound can have sustained effects on cellular function, although the exact nature of these effects may vary depending on the experimental conditions.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as modulation of neurotransmitter release and improvement of cognitive functions . At higher doses, the compound can exhibit toxic or adverse effects, including neurotoxicity and disruption of normal cellular processes. Threshold effects have been observed, where the compound’s efficacy and safety profile change significantly with varying dosages.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are essential for its metabolism and clearance from the body. The compound is metabolized primarily in the liver, where it undergoes enzymatic transformations to form various metabolites . These metabolites can then be excreted through the kidneys or further metabolized in other tissues. The compound’s effects on metabolic flux and metabolite levels can influence its overall pharmacokinetic and pharmacodynamic properties.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be taken up by cells through active transport mechanisms, where it binds to specific transporters on the cell membrane . Once inside the cell, the compound can interact with intracellular binding proteins, influencing its localization and accumulation. The distribution of the compound within tissues can vary depending on factors such as blood flow, tissue permeability, and binding affinity to cellular components.

Subcellular Localization

The subcellular localization of this compound is an important factor that influences its activity and function. The compound can be targeted to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, the compound may be localized to the endoplasmic reticulum, mitochondria, or nucleus, where it can exert its effects on cellular processes. The subcellular localization of the compound can also affect its interactions with other biomolecules and its overall efficacy in modulating cellular functions.

properties

IUPAC Name

2-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9ClN2.ClH/c9-8-2-1-6-5-10-4-3-7(6)11-8;/h1-2,10H,3-5H2;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FRACHJCOMOVESL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNCC2=C1N=C(C=C2)Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10Cl2N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20593904
Record name 2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20593904
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

205.08 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

766545-20-4
Record name 2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20593904
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A mixture of 6-benzyl-2-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine (98 mg, 0.38 mmol) and 1-chloroethyl chloroformate (0.05 mL, 0.46 mmol) in ClCH2CH2Cl (10 mL) is refluxed for 3 hr. The solvent is removed and the residue is dissolved in MeOH (10 mL) and the mixture is reflux for 30 min. Solvent is removed in vacuo and the residue is stirred with ether (10 mL) for 30 min at rt and filtered. The resulting light brown solid is used in the next step without further purification. MS (M+1): 169.1.
Quantity
98 mg
Type
reactant
Reaction Step One
Quantity
0.05 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride
Reactant of Route 2
2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride
Reactant of Route 3
Reactant of Route 3
2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride
Reactant of Route 4
Reactant of Route 4
2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride
Reactant of Route 5
Reactant of Route 5
2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride
Reactant of Route 6
2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.